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Compound of Interest

6-lodo-pyridine-2-carboxylic acid
Compound Name:
methyl ester

cat. No.: B1321557

An In-depth Guide to the Molecular Weight of 6-lodo-pyridine-2-carboxylic acid methyl ester

This document provides a detailed analysis of the molecular weight of 6-lodo-pyridine-2-
carboxylic acid methyl ester, a halogenated pyridine derivative of interest to researchers and
professionals in drug development and organic synthesis. The determination of an accurate
molecular weight is fundamental for compound characterization, reaction stoichiometry, and
analytical chemistry.

Molecular Composition and Weight

The molecular weight of a compound is determined by its unique chemical formula, which
enumerates the quantity of each constituent atom. For 6-lodo-pyridine-2-carboxylic acid
methyl ester, the empirical formula is C7HsINO=2.[1][2] The accepted molecular weight for this
compound is approximately 263.03 g/mol .[2]

Table 1: Elemental Composition and Molecular Weight
Calculation

The overall molecular weight is the sum of the atomic weights of all atoms in the molecule. The
calculation based on the constituent elements is detailed below.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1321557?utm_src=pdf-interest
https://www.benchchem.com/product/b1321557?utm_src=pdf-body
https://www.benchchem.com/product/b1321557?utm_src=pdf-body
https://www.benchchem.com/product/b1321557?utm_src=pdf-body
https://www.benchchem.com/product/b1321557?utm_src=pdf-body
https://www.benchchem.com/product/b1321557?utm_src=pdf-body
https://www.calpaclab.com/6-iodo-pyridine-2-carboxylic-acid-methyl-ester-min-97-1-gram/ala-i348831-1g
https://www.scbt.com/p/6-iodo-pyridine-2-carboxylic-acid-methyl-ester-849830-15-5
https://www.scbt.com/p/6-iodo-pyridine-2-carboxylic-acid-methyl-ester-849830-15-5
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1321557?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Atomic Weight  Total Weight (

Element Symbol Atomic Count

(g/mol) g/mol )
Carbon C 7 12.011 84.077
Hydrogen H 6 1.008 6.048
lodine | 1 126.904 126.904
Nitrogen N 1 14.007 14.007
Oxygen O 2 15.999 31.998
Total 263.034

Methodology for Molecular Weight Determination

The process for calculating the molecular weight of a chemical compound is a standard
procedure in chemistry, grounded in its molecular formula. The workflow ensures accuracy and
reproducibility, which are critical in a research and development setting.
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Identify Compound:
6-lodo-pyridine-2-carboxylic
acid methyl ester

:

Determine Molecular Formula:
C7HeINO2

:

List Constituent Elements:
C,H,I,N, O

:

Obtain Standard
Atomic Weights

:

Calculate Sum of (Atomic Count * Atomic Weight)
for each element

Final Molecular Weight:
263.03 g/mol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. ["6-lodo-pyridine-2-carboxylic acid methyl ester”
molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1321557#6-iodo-pyridine-2-carboxylic-acid-methyl-
ester-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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